Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylate
Overview
Description
Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylate is a derivative within the dihydropyridine class, compounds known for their pharmacological activity, especially as calcium channel blockers. The dihydropyridine nucleus is crucial for the biological activity of these molecules, and modifications to this core structure significantly impact their pharmacological profile.
Synthesis Analysis
The synthesis of related dihydropyridines often employs the Hantzsch synthesis, a multicomponent reaction involving an aldehyde, β-keto ester, and ammonia or an amine. For instance, the synthesis of optically active dihydropyridine derivatives has been reported, showcasing the importance of optical purity in determining pharmacological activity (Ashimori et al., 1991).
Molecular Structure Analysis
The molecular structure of dihydropyridines, including nitrophenyl derivatives, has been elucidated using various analytical techniques, such as X-ray diffraction. These studies reveal the importance of the dihydropyridine ring's conformation and the substituents' positions in dictating the compounds' chemical behavior and interaction with biological targets (Maru & Shah, 2013).
Scientific Research Applications
1. Pharmaceuticals
- Application : This compound is a decomposition product of the hypertension drug nifedipine . It’s used in the development of new orodispersible tablets containing nifedipine (NIF) as the active ingredient .
- Method : Inclusion complexes of nifedipine were prepared by different procedures: kneading, coprecipitation and lyophilization methods, using a 1:1 molar ratio among the drug and cyclodextrin compounds .
- Results : The lyophilization method of preparation leads to obtaining the complete inclusion of nifedipine in the used cyclodextrin cavity, for both the derivative cyclodextrins .
2. Crystallography
- Application : The compound is used in the study of crystal structures .
- Method : The crystal data was collected using a Rigaku Saturn724 CCD diffractometer .
- Results : The dihedral angle between the nitro-sophenyl ring and the pyridine ring is 67.1 (5)° .
3. Ultra-High-Performance Liquid Chromatography
- Application : This compound is used as a reference standard in the quantitative determination of nifedipine and related substances by ultra-high-performance liquid chromatography (UPLC) .
- Method : A novel stability-indicating reversed phase UPLC coupled photodiode array gradient method was developed for determination of the nifedipine and related compounds . An Acquity Shield RP18 (50 x 3.0 mm 1.7 um) column was used for separation of nifedipine and its five potential impurities within 11 min .
- Results : The precision value expressed as percentage relative standard deviation for method repeatability and reproducibility was 5.0%. The recoveries for all the related compounds were in the range of Linearity was found to be acceptable over the concentration range of 0.25—1.5 ug/mL for nifedipine and its impurities .
4. Chemical Synthesis
- Application : This compound is used as a precursor in the synthesis of other chemical compounds .
- Method : The specific methods of synthesis would depend on the target compound .
- Results : The results would vary based on the specific synthesis process .
5. Stability-Indicating Reversed Phase Ultra-High Performance Liquid Chromatography
- Application : This compound is used as a reference standard in the quantitative determination of nifedipine and related substances by stability-indicating reversed phase ultra-high performance liquid chromatography (UPLC) .
- Method : A novel UPLC coupled photodiode array gradient method was developed for determination of the nifedipine and related compounds . An Acquity Shield RP18 (50 x 3.0 mm 1.7 um) column was used for separation of nifedipine and its five potential impurities within 11 min .
- Results : The precision value expressed as percentage relative standard deviation for method repeatability and reproducibility was 5.0%. The recoveries for all the related compounds were in the range of Linearity was found to be acceptable over the concentration range of 0.25—1.5 ug/mL for nifedipine and its impurities .
6. Precursor in Chemical Synthesis
properties
IUPAC Name |
dimethyl 2,6-dimethyl-4-(2-nitrophenyl)pyridine-3,5-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O6/c1-9-13(16(20)24-3)15(14(10(2)18-9)17(21)25-4)11-7-5-6-8-12(11)19(22)23/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMQHJQGNGLQJPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=N1)C)C(=O)OC)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9052347 | |
Record name | Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9052347 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylate | |
CAS RN |
67035-22-7 | |
Record name | Dehydronifedipine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=67035-22-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067035227 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9052347 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Oxidized Nifedipine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DEHYDRONIFEDIPINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OR3W8GT1C8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | dehydronifedipine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0061041 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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